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Compound of Interest

Compound Name: TFA-ap-dC

Cat. No.: B176392 Get Quote

An Examination of a Commercially Available, Yet Scientifically Undocumented, Nucleoside

Analogue

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide addresses the available information, or lack thereof, concerning

the compound identified as TFA-ap-dC (CAS Number: 115899-38-2). Despite its commercial

availability as a research chemical, a comprehensive review of scientific literature and chemical

databases reveals a significant absence of published research detailing its discovery,

synthesis, biological activity, or mechanism of action. This document summarizes the

compound's identity based on supplier data and contextualizes its potential role as a

nucleoside analogue, while highlighting the current void in empirical data.

Compound Identification and Nomenclature
TFA-ap-dC is a chemical entity listed by various suppliers. However, there is a notable

inconsistency in its precise nomenclature across different commercial sources. The most

frequently associated names include:

TFA-ap-dC

2'-Deoxy-N-trifluoroacetyl-2'-aminopurine derivative

Cytidine, 2'-deoxy-5-[3-[(trifluoroacetyl)amino]-1-propynyl]-
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5-TFA-ap-dC

This ambiguity in naming, particularly the conflicting purine versus cytidine core structures

suggested, presents a fundamental challenge in tracing its origin and intended application. For

the purpose of this guide, we will refer to it by its most common short name, TFA-ap-dC, and

its unique identifier, CAS number 115899-38-2.

The Context of Nucleoside Analogues
Nucleoside analogues are a cornerstone of antiviral and anticancer chemotherapy. These

molecules are structurally similar to natural nucleosides, the building blocks of DNA and RNA.

Their therapeutic effect generally stems from their ability to be incorporated into nascent DNA

or RNA strands, leading to chain termination, or to inhibit enzymes crucial for nucleic acid

synthesis.

The structural elements suggested by the names of TFA-ap-dC, such as a deoxyribose sugar,

a modified base (aminopurine or cytidine), and a trifluoroacetyl group, are all features found in

various researched nucleoside analogues. The trifluoroacetyl group is often used as a

protecting group in chemical synthesis, which could suggest that TFA-ap-dC is a synthetic

intermediate rather than a final, biologically active compound.

The Search for Discovery and Initial Research
Findings
A rigorous and systematic search of prominent scientific databases and the broader internet

was conducted to uncover any research pertaining to TFA-ap-dC. This search included queries

for all known synonyms and its CAS number, paired with terms such as "synthesis,"

"discovery," "biological activity," "mechanism of action," "antiviral," and "anticancer."

The results of this exhaustive search were conclusive: there is no peer-reviewed, published

scientific literature detailing the discovery, synthesis, or biological evaluation of a compound

specifically identified as TFA-ap-dC or its associated CAS number 115899-38-2.

This absence of data means that the core requirements for a technical whitepaper—

quantitative data, experimental protocols, and signaling pathways—cannot be fulfilled.
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Hypothetical Experimental Workflow
While no specific experimental data for TFA-ap-dC exists, we can propose a logical workflow

for its initial characterization, based on standard practices in nucleoside analogue research.

This serves as a hypothetical framework for any future investigation into this compound.
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Caption: Hypothetical workflow for the initial investigation of a novel nucleoside analogue.
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Conclusion: A Call for Data
TFA-ap-dC (CAS 115899-38-2) represents an anomaly in the landscape of commercially

available research chemicals. While it is offered for sale, it lacks the foundational scientific

documentation necessary to understand its properties and potential applications. It is plausible

that this compound is a synthetic intermediate, a building block for more complex molecules, or

a compound that was synthesized and characterized in an industrial setting without public

disclosure of the results.

For researchers, scientists, and drug development professionals, the key takeaway is that any

investigation into TFA-ap-dC would be entering uncharted territory. The initial and most critical

step would be the rigorous chemical and biological characterization of the compound to

establish a baseline of data where none currently exists. Without such foundational research,

the potential of TFA-ap-dC remains entirely speculative.

To cite this document: BenchChem. [In-Depth Technical Guide: The Enigmatic Case of TFA-
ap-dC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176392#tfa-ap-dc-discovery-and-initial-research-
findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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